Cas no 122280-11-9 (L-Tyrosine,N-[(phenylmethoxy)carbonyl]-, hexyl ester)

• Product Name: L-Tyrosine,N-[(phenylmethoxy)carbonyl]-, hexyl ester
• CAS No: 122280-11-9
• MF: C₂₃H₂₉NO₅
• MW: 399.480067014694
• CID: 133500
• PubChem ID: 7408275
• Update Time: 2025-10-28

L-Tyrosine,N-[(phenylmethoxy)carbonyl]-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine,N-[(phenylmethoxy)carbonyl]-, hexyl ester
• Hexyl N-[(benzyloxy)carbonyl]-D-tyrosinate
• Z-TYR-OHEX
• Z-TYROSINE-OHEX
• Z-L-TYROSINE HEXYL ESTER
• N-ALPHA-CARBOBENZOXY-L-TYROSINE HEXYL ESTER
• hexyl (2S)-3-(4-hydroxyphenyl)-2-(phenylmethoxycarbonylamino)propanoate
• DTXSID601230137
• 122280-11-9
• (S)-hexyl 2-(benzyloxycarbonylamino)-3-(4-hydroxyphenyl)propanoate
• N-[(Phenylmethoxy)carbonyl]-L-tyrosine hexyl ester

• Inchi： 1S/C23H29NO5/c1-2-3-4-8-15-28-22(26)21(16-18-11-13-20(25)14-12-18)24-23(27)29-17-19-9-6-5-7-10-19/h5-7,9-14,21,25H,2-4,8,15-17H2,1H3,(H,24,27)/t21-/m0/s1
• InChI Key： PCOWLSVYNCFHMS-NRFANRHFSA-N
• SMILES： O(C([C@H](CC1C=CC(=CC=1)O)NC(=O)OCC1C=CC=CC=1)=O)CCCCCC

Computed Properties

• Exact Mass: 399.20467
• Monoisotopic Mass: 399.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 13
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86

Additional information on L-Tyrosine,N-[(phenylmethoxy)carbonyl]-, hexyl ester

L-Tyrosine,N-[(phenylmethoxy)carbonyl]-, hexyl ester (CAS 122280-11-9): A Comprehensive Guide

L-Tyrosine,N-[(phenylmethoxy)carbonyl]-, hexyl ester (CAS 122280-11-9) is a specialized derivative of the amino acid L-Tyrosine, widely recognized for its role in biochemical research and pharmaceutical applications. This compound, featuring a hexyl ester and a (phenylmethoxy)carbonyl protecting group, is particularly valuable in peptide synthesis and drug development. Its unique structure enhances solubility and stability, making it a preferred choice for researchers exploring novel therapeutic agents.

The growing interest in amino acid derivatives like L-Tyrosine,N-[(phenylmethoxy)carbonyl]-, hexyl ester is driven by advancements in peptide-based therapeutics, a hot topic in the pharmaceutical industry. With the rise of personalized medicine and targeted drug delivery systems, researchers are increasingly focusing on modified amino acids to improve bioavailability and efficacy. This compound's hexyl ester group, for instance, can enhance membrane permeability, a critical factor in drug design.

From a chemical perspective, CAS 122280-11-9 exhibits notable properties such as improved lipophilicity compared to its parent compound, L-Tyrosine. This attribute is particularly beneficial in formulations requiring controlled release or prolonged activity. The (phenylmethoxy)carbonyl (Cbz) group serves as a protective moiety during synthetic processes, ensuring the integrity of the amino acid backbone. Such features make this derivative indispensable in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production.

In the context of current trends, L-Tyrosine,N-[(phenylmethoxy)carbonyl]-, hexyl ester aligns with the surge in demand for neurotransmitter analogs and cognitive enhancers. Given L-Tyrosine's role in dopamine and norepinephrine synthesis, its modified forms are being investigated for potential applications in neurological disorders. Researchers are exploring whether esterified versions like this compound could offer improved blood-brain barrier penetration, a recurring challenge in CNS drug development.

The market for amino acid derivatives is expanding rapidly, with CAS 122280-11-9 finding applications beyond pharmaceuticals. In cosmetic science, for example, tyrosine derivatives are studied for their potential in melanin regulation. Meanwhile, the hexyl ester modification sparks interest in prodrug strategies, where inactive compounds transform into active drugs upon metabolic processing. This approach is gaining traction in oncology and anti-inflammatory therapies.

Quality and purity are paramount when working with L-Tyrosine,N-[(phenylmethoxy)carbonyl]-, hexyl ester. Reputable suppliers provide detailed analytical data, including HPLC chromatograms and mass spectrometry results, to ensure compliance with research standards. Storage recommendations typically emphasize protection from moisture and light, reflecting the compound's sensitivity to environmental factors. These precautions are crucial for maintaining the integrity of the (phenylmethoxy)carbonyl protecting group during extended research projects.

Looking ahead, the versatility of CAS 122280-11-9 positions it as a compound of continuing interest. As peptide therapeutics claim a larger share of the pharmaceutical market, demand for specialized amino acid building blocks will likely increase. The unique combination of a hexyl ester and Cbz protection in this derivative offers distinct advantages that may inspire further innovation in drug design and biochemical research.